1-[(4-fluorophenyl)acetyl]-4-methyl-1,4-diazepane

• IUPAC Name: 2-(4-fluorophenyl)-1-(4-methyl-1,4-diazepan-1-yl)ethanone
• InChI: InChI=1S/C14H19FN2O/c1-16-7-2-8-17(10-9-16)14(18)11-12-3-5-13(15)6-4-12/h3-6H,2,7-11H2,1H3
• InChI Key: CEXHBANJWVJQNP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

1-[(4-fluorophenyl)acetyl]-4-methyl-1,4-diazepane, commonly known as FLPD, is a synthetic compound belonging to the class of diazepanes. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of FLPD is not fully understood, but it is believed to act on the GABA-A receptor, which is responsible for inhibitory neurotransmission in the brain. FLPD is thought to enhance the activity of GABA-A receptors, leading to an overall decrease in neuronal excitability and a reduction in anxiety and seizure activity.
Biochemical and Physiological Effects:
FLPD has been shown to have a number of biochemical and physiological effects in animal models. These include a reduction in anxiety-like behavior, an increase in GABA levels in the brain, and a decrease in neuronal excitability. FLPD has also been shown to have anticonvulsant effects, reducing the frequency and severity of seizures in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of FLPD for lab experiments is its high potency and selectivity for the GABA-A receptor. This makes it a useful tool for studying the role of GABAergic neurotransmission in the brain. However, FLPD is also highly lipophilic, which can make it difficult to work with in some experimental settings. In addition, its effects on behavior and physiology can be highly dose-dependent, making careful dosing and monitoring essential for accurate results.

Future Directions

There are a number of potential future directions for research on FLPD. One area of interest is its potential as a treatment for anxiety disorders and epilepsy. Further studies are needed to fully understand its mechanism of action and determine the optimal dosing and administration strategies. FLPD may also have potential as a cognitive enhancer, and further studies are needed to explore this possibility. Finally, there is a need for more research on the pharmacokinetics and pharmacodynamics of FLPD, particularly in human subjects, in order to fully understand its potential therapeutic applications.

Synthesis Methods

FLPD can be synthesized using a variety of methods, including the reaction of 4-fluoroacetophenone with 4-methyl-1,4-diazepane in the presence of a base such as potassium carbonate. The reaction yields FLPD as a white crystalline solid with a melting point of 96-98°C. The purity of the compound can be confirmed using techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

FLPD has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and anticonvulsant properties, making it a potential candidate for the treatment of anxiety disorders and epilepsy. FLPD has also been studied for its potential as a cognitive enhancer, with some studies suggesting that it may improve memory and learning in animal models.